Cas no 2757778-77-9 (8-Nitro-2-(4-octanoylpiperazin-1-yl)-6-(trifluoromethyl)-4H-benzoe1,3thiazin-4-one)

• Product Name: 8-Nitro-2-(4-octanoylpiperazin-1-yl)-6-(trifluoromethyl)-4H-benzoe1,3thiazin-4-one
• CAS No: 2757778-77-9
• MF: C₂₁H₂₅F₃N₄O₄S
• MW: 486.50781416893
• CID: 5175359
• Update Time: 2025-05-26

8-Nitro-2-(4-octanoylpiperazin-1-yl)-6-(trifluoromethyl)-4H-benzoe1,3thiazin-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-1,3-Benzothiazin-4-one, 8-nitro-2-[4-(1-oxooctyl)-1-piperazinyl]-6-(trifluoromethyl)-
• 8-Nitro-2-(4-octanoylpiperazin-1-yl)-6-(trifluoromethyl)-4H-benzoe1,3thiazin-4-one

• Inchi： 1S/C21H25F3N4O4S/c1-2-3-4-5-6-7-17(29)26-8-10-27(11-9-26)20-25-19(30)15-12-14(21(22,23)24)13-16(28(31)32)18(15)33-20/h12-13H,2-11H2,1H3
• InChI Key： OEPMGNAHVZPWLA-UHFFFAOYSA-N
• SMILES： S1C2=C([N+]([O-])=O)C=C(C(F)(F)F)C=C2C(=O)N=C1N1CCN(C(=O)CCCCCCC)CC1

Additional information on 8-Nitro-2-(4-octanoylpiperazin-1-yl)-6-(trifluoromethyl)-4H-benzoe1,3thiazin-4-one

Professional Introduction to Compound with CAS No. 2757778-77-9 and Product Name: 8-Nitro-2-(4-octanoylpiperazin-1-yl)-6-(trifluoromethyl)-4H-benzoe1,3thiazin-4-one

The compound identified by the CAS number 2757778-77-9 and the product name 8-Nitro-2-(4-octanoylpiperazin-1-yl)-6-(trifluoromethyl)-4H-benzoe1,3thiazin-4-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including a nitro group, an octanoyl-piperazine moiety, and a trifluoromethyl substituent, which collectively contribute to its unique chemical properties and biological relevance.

One of the most striking features of this compound is the presence of a nitro group at the 8-position of the benzothiazine core. The nitro group is a well-known pharmacophore that can influence both the electronic properties and the reactivity of the molecule. In pharmaceutical contexts, nitro groups have been extensively studied for their ability to modulate enzyme activity and receptor binding. The electron-withdrawing nature of the nitro group can enhance the binding affinity of the molecule to target proteins, making it a valuable feature in drug design. Recent studies have demonstrated that nitro-substituted heterocycles can exhibit potent effects on various biological pathways, including those involved in inflammation, pain perception, and neurodegeneration.

The octanoyl-piperazine moiety at the 2-position of the benzothiazine ring adds another layer of complexity to the compound's structure. Piperazine derivatives are well-documented for their role as central nervous system (CNS) active agents, with applications ranging from antipsychotics to antihistamines. The octanoyl substitution introduces a longer alkyl chain, which can affect both the solubility and pharmacokinetic properties of the molecule. This modification has been explored in recent research as a strategy to enhance blood-brain barrier penetration, a critical factor for CNS drug development. The octanoyl-piperazine group may also influence the compound's interactions with specific enzymes or receptors by altering its conformational flexibility and hydrophobicity.

The presence of a trifluoromethyl group at the 6-position is another key feature that contributes to the compound's pharmacological profile. Trifluoromethyl groups are frequently incorporated into drug molecules due to their ability to improve metabolic stability, binding affinity, and lipophilicity. In particular, trifluoromethyl-substituted compounds have shown promise in treating a variety of conditions, including cancer, infectious diseases, and neurological disorders. The electron-withdrawing effect of the trifluoromethyl group can enhance the potency of biological interactions by increasing the partial positive charge on adjacent atoms. This feature has been leveraged in recent studies to develop more effective inhibitors of key enzymes involved in disease pathways.

The overall scaffold of 8-Nitro-2-(4-octanoylpiperazin-1-yl)-6-(trifluoromethyl)-4H-benzoe1,3thiazin-4-one places it within a family of compounds known for their broad spectrum of biological activities. Benzothiazine derivatives have been extensively investigated for their potential as therapeutic agents due to their ability to interact with multiple targets simultaneously. The combination of a nitro group, an octanoyl-piperazine moiety, and a trifluoromethyl substituent creates a molecule with unique properties that may make it effective against several diseases. For instance, preliminary studies suggest that this compound may exhibit inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory processes.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting expensive wet-lab experiments. Molecular docking simulations have been particularly useful in understanding how this compound interacts with its potential targets at an atomic level. These simulations indicate that the nitro group and trifluoromethyl substituents play critical roles in stabilizing interactions with receptor binding sites, while the octanoyl-piperazine moiety may contribute to favorable pharmacokinetic profiles. Such insights have guided medicinal chemists in optimizing analogs with enhanced potency and selectivity.

In vitro studies have provided further evidence supporting the therapeutic potential of this compound. Initial assays have shown that it can modulate key signaling pathways associated with various diseases. For example, researchers have observed inhibitory effects on enzymes involved in pain perception and inflammation, suggesting its utility as an anti-inflammatory agent or analgesic. Additionally, preliminary data from cell-based assays indicate that this compound may exhibit neuroprotective properties by interacting with receptors or ion channels relevant to neurodegenerative disorders such as Alzheimer's disease or Parkinson's disease.

The synthesis of 8-Nitro-2-(4-octanoylpiperazin-1-yl)-6-(trifluoromethyl)-4H-benzoe1,3thiazin-4-one presents unique challenges due to its complex structural features. However, modern synthetic methodologies have made significant strides in facilitating access to such molecules. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations have enabled efficient construction of heterocyclic frameworks like benzothiazine derivatives. The introduction of functional groups such as nitro groups requires careful control over reaction conditions to ensure high yields and purity.

Future research directions for this compound include further exploration of its mechanism(s) of action through both computational modeling and experimental validation. Understanding how it interacts with biological targets at both molecular and cellular levels will be crucial for optimizing its therapeutic potential. Additionally, preclinical studies are needed to assess its safety profile and pharmacokinetic behavior before considering human trials for any specific indication.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. The case study presented here underscores how structural modifications can significantly impact biological activity and therapeutic efficacy. By leveraging knowledge from cutting-edge research in medicinal chemistry and computational biology,8-Nitro-2-(4-octanoylpiperazin-1-yl)-6-(trifluoromethyl)-4H-benzoe1,3thiazin-4-one exemplifies how innovative approaches can lead to breakthroughs in drug discovery.